Cas no 928025-63-2 ((R)-1-Boc-3-Isopropylpiperazine)

• Product Name: (R)-1-Boc-3-Isopropylpiperazine
• CAS No: 928025-63-2
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• MDL: MFCD07772113
• CID: 69535
• PubChem ID: 16117836
• Update Time: 2025-11-02

(R)-1-Boc-3-Isopropylpiperazine Chemical and Physical Properties

Names and Identifiers

• (R)-1-Boc-3-Isopropylpiperazine
• (R)-1-Boc- 3-isopropyl-piperazine
• (R)-1-N-Boc-3-isopropylpiperazine
• R-1-Boc-3-isopropylpiperazine
• tert-butyl (3R)-3-propan-2-ylpiperazine-1-carboxylate
• tert-butyl (R)-3-isopropylpiperazine-1-carboxylate
• (R)-1-Boc-3-isopropyl-piperazine
• TERT-BUTYL (3R)-3-(PROPAN-2-YL)PIPERAZINE-1-CARBOXYLATE
• FCH2419316
• AB42234
• OR451099
• AB0049860
• AX8035444
• ST24035183
• J1250
• A26
• 1,1-Dimethylethyl (3R)-3-(1-methylethyl)-1-piperazinecarboxylate (ACI)
• SCHEMBL10219119
• AKOS005258421
• Y10400
• (R)-tert-butyl 3-isopropylpiperazine-1-carboxylate
• J-502141
• AC-1793
• 928025-63-2
• MFCD07772113
• CS-W020509
• DS-11198
• DTXSID60583066
• AKOS015910495

• MDL： MFCD07772113
• Inchi： 1S/C12H24N2O2/c1-9(2)10-8-14(7-6-13-10)11(15)16-12(3,4)5/h9-10,13H,6-8H2,1-5H3/t10-/m0/s1
• InChI Key： UHLAQCKNCBYTIF-JTQLQIEISA-N
• SMILES： C(N1CCN[C@H](C(C)C)C1)(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 262.16800
• Monoisotopic Mass: 228.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 1.9

Experimental Properties

• Density: 0.98
• Boiling Point: 298.4 °C at 760 mmHg
• Flash Point: 134.2 °C
• PSA: 41.57000
• LogP: 2.51970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on (R)-1-Boc-3-Isopropylpiperazine

Comprehensive Overview of (R)-1-Boc-3-Isopropylpiperazine (CAS No. 928025-63-2): Properties, Applications, and Industry Trends

The compound (R)-1-Boc-3-Isopropylpiperazine (CAS No. 928025-63-2) is a highly specialized chiral building block widely utilized in pharmaceutical synthesis and organic chemistry research. As a Boc-protected piperazine derivative, it plays a pivotal role in the development of enantiomerically pure active pharmaceutical ingredients (APIs). The isopropyl substitution at the 3-position and the (R)-configuration make this compound particularly valuable for asymmetric synthesis and drug discovery programs targeting CNS disorders and metabolic diseases.

Recent advancements in chiral chemistry have significantly increased demand for (R)-1-Boc-3-Isopropylpiperazine, with researchers frequently searching for "Boc-piperazine derivatives in drug design" and "chiral auxiliaries for asymmetric synthesis." The compound's unique stereochemistry allows for precise control over molecular interactions, making it indispensable in the development of GPCR-targeted therapeutics and enzyme inhibitors.

The pharmaceutical industry's growing focus on personalized medicine has further elevated the importance of chiral building blocks like 928025-63-2. Analytical techniques such as HPLC chiral separation and X-ray crystallography are commonly employed to verify the compound's enantiomeric purity, addressing frequent search queries about "how to determine piperazine stereochemistry" and "Boc-protected amine characterization."

In synthetic applications, (R)-1-Boc-3-Isopropylpiperazine serves as a versatile intermediate for constructing complex molecular architectures. Its Boc group provides excellent protection for the secondary amine while allowing selective deprotection under mild acidic conditions. This characteristic makes it ideal for solid-phase peptide synthesis and combinatorial chemistry approaches, topics that consistently rank high in scientific literature searches.

The compound's stability profile and solubility characteristics have been extensively studied, with particular attention to its behavior in polar aprotic solvents commonly used in cross-coupling reactions. Researchers often investigate "solvent effects on Boc-deprotection" and "piperazine derivatives in medicinal chemistry," reflecting the ongoing interest in optimizing synthetic protocols involving CAS 928025-63-2.

Emerging trends in green chemistry have prompted investigations into more sustainable production methods for (R)-1-Boc-3-Isopropylpiperazine. Recent publications explore catalytic asymmetric synthesis routes and biocatalytic approaches, addressing the pharmaceutical industry's need for environmentally friendly chiral synthesis. These developments respond to growing searches for "green synthesis of chiral amines" and "sustainable pharmaceutical intermediates."

Quality control of 928025-63-2 remains a critical consideration, with analytical chemists developing advanced LC-MS methods for impurity profiling. The compound's chromatographic behavior and mass spectral characteristics are well-documented, providing valuable reference data for laboratories implementing quality by design (QbD) principles in API manufacturing.

In drug discovery, the isopropylpiperazine scaffold has demonstrated remarkable versatility, contributing to pharmacophores with improved blood-brain barrier penetration and target selectivity. These properties align with current research priorities in neurodegenerative disease therapeutics and precision oncology, explaining the sustained interest in (R)-1-Boc-3-Isopropylpiperazine as a key synthetic intermediate.

The compound's storage stability and handling requirements are frequently searched topics, with proper nitrogen atmosphere storage and desiccation being essential for maintaining its chemical integrity. These practical considerations are particularly relevant for researchers working with air-sensitive nitrogen heterocycles in drug development programs.

As the pharmaceutical industry continues to emphasize stereochemical purity in drug development, (R)-1-Boc-3-Isopropylpiperazine (CAS No. 928025-63-2) remains at the forefront of chiral synthetic chemistry. Its combination of structural features, synthetic versatility, and pharmacological relevance ensures its continued importance in both academic research and industrial applications.